1-Methyl-3,5-dinitro-2-phenoxybenzene

• CAS RN: 66583-77-5
• Molecular Formula: C13H10N2O5
• Molecular Weight: 274.23 g/mol
• IUPAC Name: 1-methyl-3,5-dinitro-2-phenoxybenzene
• InChI: InChI=1S/C13H10N2O5/c1-9-7-10(14(16)17)8-12(15(18)19)13(9)20-11-5-3-2-4-6-11/h2-8H,1H3
• InChI Key: WQHPWSOXUFMYRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC2=CC=CC=C2)[N+](=O)[O-])[N+](=O)[O-]

Description

1-Methyl-3,5-dinitro-2-phenoxybenzene is a useful research compound. Its molecular formula is C13H10N2O5 and its molecular weight is 274.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6 gm of 3,5-dinitro-2-bromotoluene and 3 gm of potassium phenolate in 20 ml of dimethyl formamide was boiled under reflux for 20 hours. Subsequently, the solution was poured on 200 gm of ice and the precipitate was filtered off. After recrystallization from ethanol, there was obtained 1.1 gm of yellow crystals with a melting point of 103° C. The mass spectrum showed a molecular mass of 274 (calculated 274).